(E)-ethyl 3-(4-chlorophenyl)-5-(3-(3,4-dimethoxyphenyl)acrylamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-5-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H22ClN3O6S/c1-4-36-26(33)23-18-14-37-24(22(18)25(32)30(29-23)17-9-7-16(27)8-10-17)28-21(31)12-6-15-5-11-19(34-2)20(13-15)35-3/h5-14H,4H2,1-3H3,(H,28,31)/b12-6+
• InChI Key: CTUIFZNPXQWCQH-WUXMJOGZSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)Cl
• Isomeric SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C/C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)Cl
• Molecular Formula: C26H22ClN3O6S
• Molecular Weight: 540.0 g/mol

Description

(E)-ethyl 3-(4-chlorophenyl)-5-(3-(3,4-dimethoxyphenyl)acrylamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H22ClN3O6S and its molecular weight is 539.99. The purity is usually 95%.
BenchChem offers high-quality (E)-ethyl 3-(4-chlorophenyl)-5-(3-(3,4-dimethoxyphenyl)acrylamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-ethyl 3-(4-chlorophenyl)-5-(3-(3,4-dimethoxyphenyl)acrylamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on compounds with similar structural elements focuses on the synthesis of novel heterocyclic compounds. These compounds, due to their complex structures, play a significant role in medicinal chemistry, particularly in the development of drugs with various therapeutic effects. For example, the synthesis of thienoquinolines and related derivatives has been explored for their potential applications in drug discovery and development (Awad, Abdel-rahman, & Bakhite, 1991).

Pharmacological Screening

Some research efforts have been directed toward the pharmacological screening of pyrazolo[3,4-c]pyridazine derivatives, aiming to identify compounds with significant central nervous system (CNS) effects. This suggests a potential avenue for the development of new therapeutic agents targeting CNS disorders (Zabska et al., 1998).

Regioselective Synthesis

Studies on the regioselective synthesis of functionalized ketones and their reactions with hydrazine hydrate highlight the versatility of heterocyclic compounds in chemical synthesis. Such research underlines the importance of precise synthetic strategies in creating compounds with desired functional groups, potentially leading to the discovery of new drugs or materials (Hassaneen & Shawali, 2013).

Metabolite Synthesis

The synthesis of metabolites of complex molecules, such as ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate, showcases the application of heterocyclic chemistry in understanding drug metabolism. This area of research is crucial for the development of safer and more effective pharmaceuticals by understanding their metabolites' structure and activity (Mizuno et al., 2006).

Antibacterial Agent Development

The design and synthesis of novel heterocyclic compounds containing sulfonamido moieties for antibacterial applications illustrate the ongoing search for new antibiotics. In light of increasing antibiotic resistance, such research is vital for developing new agents capable of combating resistant bacterial strains (Azab, Youssef, & El-Bordany, 2013).